Cas no 52328-96-8 (1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)-)

1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)- structure
52328-96-8 structure
Product Name:1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)-
CAS No:52328-96-8
MF:C19H16O4
MW:308.327945709229
CID:359896
PubChem ID:5324473
Update Time:2025-09-27

1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)- Chemical and Physical Properties

Names and Identifiers

    • 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)-
    • Bisdemethoxycurcumin
    • BDMC
    • ACon1_002080
    • (1E,4Z,6E)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)-1,4,6-heptatrien-3-one
    • 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-, (Z,E,E)-
    • (Z,E,E)-5-Hydroxy-1,7-bis(4-hydroxyphenyl)-1,4,6-heptatrien-3-one
    • 52328-96-8
    • p,p-hydroxy-curucumin
    • A930227
    • HMS2224E08
    • InChI=1/C19H16O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-13,20-22H/b11-5+,12-6+,18-13
    • C17743
    • MLS002473127
    • 1,7-Bis(4-hydroxyphenyl)-5-hydroxyhepta-1,4,6-trien-3-one
    • (1E,4Z,6E)-5-hydroxy-1,7-bis(4-hydroxyphenyl)hepta-1,4,6-trien-3-one
    • BDBM50145907
    • MEGxp0_001762
    • AKOS040762832
    • SCHEMBL609967
    • NCGC00179852-01
    • SMR001397224
    • DTXSID001014705
    • 1,4,6-Heptatrien-3-one
    • CHEMBL131770
    • CHEBI:228676
    • Inchi: 1S/C19H16O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-13,20-22H/b11-5+,12-6+,18-13-
    • InChI Key: YXAKCQIIROBKOP-HSSGTREWSA-N
    • SMILES: OC1C=CC(/C=C/C(=C/C(/C=C/C2C=CC(=CC=2)O)=O)/O)=CC=1

Computed Properties

  • Exact Mass: 308.10500
  • Monoisotopic Mass: 308.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Color/Form: Orange powder
  • Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 551.3±45.0 °C at 760 mmHg
  • Flash Point: 301.3±25.2 °C
  • Solubility: Very slightly soluble (0.4 g/l) (25 º C),
  • PSA: 77.76000
  • LogP: 3.83540
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)- Security Information

1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-,(1E,4Z,6E)- Pricemore >>

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